1-O-(15-carboxypentadecyl)-2-O-acetylglycero-3-phosphorylcholine
1-O-(15-carboxypentadecyl)-2-O-acetylglycero-3-phosphorylcholine
PAF C-16 is a naturally occurring phospholipid produced upon stimulation through two distinct pathways known as the “remodeling” and /'de novo/' pathways. It is a potent mediator of neutrophil migration and the production of reactive oxygen species and IL-6. Pathological processes involving PAF include necrotizing enterocolitis, inflammation, asthma, and allergy. PAF C-16 Carboxylic acid is modified with a carboxylic acid group terminating the C-16 alkyl chain. This provides a convenient site for chemical crosslinking.
Brand Name:
Vulcanchem
CAS No.:
129879-41-0
VCID:
VC0166322
InChI:
InChI=1S/C26H52NO9P/c1-24(28)36-25(23-35-37(31,32)34-21-19-27(2,3)4)22-33-20-17-15-13-11-9-7-5-6-8-10-12-14-16-18-26(29)30/h25H,5-23H2,1-4H3,(H-,29,30,31,32)/t25-/m1/s1
SMILES:
CC(=O)OC(COCCCCCCCCCCCCCCCC(=O)O)COP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula:
C26H52NO9P
Molecular Weight:
553.7 g/mol
1-O-(15-carboxypentadecyl)-2-O-acetylglycero-3-phosphorylcholine
CAS No.: 129879-41-0
Main Products
VCID: VC0166322
Molecular Formula: C26H52NO9P
Molecular Weight: 553.7 g/mol
CAS No. | 129879-41-0 |
---|---|
Product Name | 1-O-(15-carboxypentadecyl)-2-O-acetylglycero-3-phosphorylcholine |
Molecular Formula | C26H52NO9P |
Molecular Weight | 553.7 g/mol |
IUPAC Name | [(2R)-2-acetyloxy-3-(15-carboxypentadecoxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
Standard InChI | InChI=1S/C26H52NO9P/c1-24(28)36-25(23-35-37(31,32)34-21-19-27(2,3)4)22-33-20-17-15-13-11-9-7-5-6-8-10-12-14-16-18-26(29)30/h25H,5-23H2,1-4H3,(H-,29,30,31,32)/t25-/m1/s1 |
Standard InChIKey | PKDXOBRCEXMRQQ-RUZDIDTESA-N |
Isomeric SMILES | CC(=O)O[C@H](COCCCCCCCCCCCCCCCC(=O)O)COP(=O)([O-])OCC[N+](C)(C)C |
SMILES | CC(=O)OC(COCCCCCCCCCCCCCCCC(=O)O)COP(=O)([O-])OCC[N+](C)(C)C |
Canonical SMILES | CC(=O)OC(COCCCCCCCCCCCCCCCC(=O)O)COP(=O)([O-])OCC[N+](C)(C)C |
Appearance | Assay:≥95%A solution in ethanol |
Description | PAF C-16 is a naturally occurring phospholipid produced upon stimulation through two distinct pathways known as the “remodeling” and /'de novo/' pathways. It is a potent mediator of neutrophil migration and the production of reactive oxygen species and IL-6. Pathological processes involving PAF include necrotizing enterocolitis, inflammation, asthma, and allergy. PAF C-16 Carboxylic acid is modified with a carboxylic acid group terminating the C-16 alkyl chain. This provides a convenient site for chemical crosslinking. |
Synonyms | 1-O-(15-carboxypentadecyl)-2-O-acetylglycero-3-phosphorylcholine CPAGP |
PubChem Compound | 195638 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume